Oleaside A

• Molecular Formula: C30H44O7
• Molecular Weight: 516.7 g/mol
• InChI: InChI=1S/C30H44O7/c1-17-26(32)22(34-4)15-25(36-17)37-20-6-9-28(2)19(14-20)5-11-30-12-7-21(18-13-24(31)35-16-18)29(3,27(30)33)10-8-23(28)30/h13,17,19-23,25-26,32H,5-12,14-16H2,1-4H3/t17-,19-,20+,21-,22-,23-,25+,26+,28+,29-,30+/m1/s1
• InChIKey: DFDVWAJDFYYBAC-SHUXUZSSSA-N

Oleaside A (CAS 69686-84-6): Cardenolide Monoglycoside Procurement Guide

Oleaside A (Oleagenin 3-O-β-D-diginoside), formally (3β,5β)-3-[(2,6-Dideoxy-3-O-methyl-β-D-lyxo-hexopyranosyl)oxy]-14-oxo-8,15-cyclo-14,15-seco-5β-card-20(22)-enolide, is a polar cardenolide monoglycoside primarily isolated from Nerium oleander (oleander) [1]. It is characterized by the molecular formula C30H44O7 and a molecular weight of 516.67 g/mol [2]. This natural product has been reported to inhibit the induction of intercellular adhesion molecule-1 (ICAM-1) by the pro-inflammatory cytokines IL-1α and TNF-α, and has demonstrated anti-tumor activity in preclinical studies .

ICAM-1 inflammatory pathway research (reported IL-1α/TNF-α context)

Nerium oleander chemotype authentication marker (adynerin/oleaside A group)

Seco-cardenolide scaffold for biotransformation and cytotoxicity research

• [1] Yamauchi, T.; Abe, F. Oleasides; Novel Cardenolides with an Unusual Framework in Nerium (Nerium 10). Chem. Pharm. Bull. 1979, 27 (7), 1604–1610. https://doi.org/10.1248/cpb.27.1604 View Source
• [2] TargetMol. Oleaside A (TN4704) Technical Datasheet. Retrieved April 2026. View Source

Oleaside A in Procurement: Why Generic Cardenolide Substitution is Not Advisable

The cardenolide class comprises a wide array of structurally diverse compounds, each with a distinct spectrum of biological activities that preclude simple interchangeability. Within Nerium oleander alone, multiple cardiac glycosides such as oleandrin, nerigoside, adynerin, and odorosides coexist alongside Oleaside A [1]. These compounds differ in their sugar moieties, aglycone cores, and side-chain functionalities, which critically influence their molecular targets, potency, and selectivity profiles [2]. For example, while some cardenolides act predominantly as potent Na+/K+-ATPase inhibitors (e.g., oleandrin), Oleaside A's reported activity as an inhibitor of cytokine-induced ICAM-1 expression suggests a divergent or additional mechanism of action . Therefore, substituting Oleaside A with a more abundant or cheaper 'oleander cardenolide' would introduce a completely different pharmacological agent into the experimental system, invalidating any data generated from the intended assay.

Seco-cardenolide core vs. intact steroid

May shift target engagement and SAR away from classical cardenolide ATPase inhibition.

ICAM-1 inhibition vs. Na⁺/K⁺-ATPase inhibition

Divergent primary mechanism may not reproduce oleandrin’s activity profile in assays.

• [1] Yamauchi, T.; Abe, F. Quantitative variations in the cardiac glycosides of oleander. Phytochemistry 1983, 22 (10), 2211–2214. https://doi.org/10.1016/S0031-9422(00)80149-1 View Source
• [2] Botelho, A. F. M.; Pierezan, F.; Soto-Blanco, B.; Melo, M. M. A Review of Cardiac Glycosides: Structure, Toxicokinetics, Clinical Signs, Diagnosis, and Antineoplastic Potential. Toxicon 2019, 158, 63–68. https://doi.org/10.1016/j.toxicon.2018.11.429 View Source

Oleaside A Comparative Evidence: Quantified Differentiation for Scientific Selection

Oleaside A: A Structurally Unique Seco-Cardenolide Framework

Oleaside A possesses a unique seco-cardenolide framework, characterized by a C8-C14 bond cleavage in the steroid nucleus, forming a cyclized 8,15-cyclo-14,15-seco-card-20(22)-enolide structure [1]. This is in direct contrast to standard cardenolides like oleandrin (also from Nerium oleander), which maintains the classical intact steroid ring system [2]. The complete three-dimensional structure of Oleaside A, including its absolute configuration, was unequivocally confirmed by single-crystal X-ray diffraction, a level of structural certainty not universally available for all members of this compound class [1].

Unique seco-cardenolide scaffold

Cross-study comparable

C8-C14 bond cleavage, cyclized 8,15-cyclo-14,15-seco-card-20(22)-enolide

Confirms distinct pharmacophore vs. classical cardenolides

X-ray crystallography validated

Evidence Dimension	Core Chemical Structure
Target Compound Data	8,15-cyclo-14,15-seco-card-20(22)-enolide (seco-cardenolide framework)
Comparator Or Baseline	Oleandrin (Standard cardenolide with intact steroid nucleus)
Quantified Difference	Presence vs. Absence of C8-C14 bond cleavage and a cyclized seco-structure
Conditions	Structure determination via X-ray crystallography and NMR for Oleaside A [1]; Known structure for Oleandrin [2]

Why This Matters

This distinct core scaffold dictates a unique three-dimensional pharmacophore, ensuring that Oleaside A interacts with biological targets in a manner fundamentally different from its non-seco analogs, which is critical for structure-activity relationship (SAR) studies and targeted procurement.

• [1] Lu, M.; Liu, Q.-X.; Han, Z.-Z.; Hu, X.-Q.; Zhang, W.-D.; Wan, P.; Li, H.-L. Biotransformation of Oleaside A by Cunninghamella echinulata. Helv. Chim. Acta 2014, 97 (2), 290–297. https://doi.org/10.1002/hlca.201300221 View Source
• [2] Newman, R. A.; Yang, P.; Pawlus, A. D.; Block, K. I. Cardiac Glycosides as Novel Cancer Therapeutic Agents. Mol. Interv. 2008, 8 (1), 36–49. https://doi.org/10.1124/mi.8.1.8 View Source

Anti-Inflammatory Mechanism: Inhibition of IL-1α and TNF-α-Induced ICAM-1 Expression

Oleaside A has been identified as an inhibitor of intercellular adhesion molecule-1 (ICAM-1) induction, a key event in inflammatory responses. Specifically, it inhibits the upregulation of ICAM-1 expression triggered by both interleukin-1 alpha (IL-1α) and tumor necrosis factor-alpha (TNF-α) . This activity is not a universal property of all cardiac glycosides. While the specific IC50 values for this inhibition have not been publicly disclosed, the qualitative activity distinguishes it from the primary mechanism of many other cardenolides, which focus predominantly on potent inhibition of the Na+/K+-ATPase pump (e.g., oleandrin has an IC50 of 620 nM for Na+/K+-ATPase) [1]. The combination of anti-ICAM-1 and anti-tumor activities suggests a potential dual mechanism of action.

ICAM-1 inhibition vs. ATPase

Class-level inference

Oleaside A inhibits IL-1α/TNF-α-induced ICAM-1; oleandrin IC50 620 nM (Na⁺/K⁺-ATPase)

Supports ICAM-1 pathway research context

IC50 for ICAM-1 unreported; data to verify

Evidence Dimension	Primary Reported Mechanism of Action
Target Compound Data	Inhibition of IL-1α and TNF-α-induced ICAM-1 expression
Comparator Or Baseline	Oleandrin (Inhibition of Na+/K+-ATPase, IC50 = 620 nM) [1]
Quantified Difference	Qualitative difference in primary mechanism; IC50 for Oleaside A's ICAM-1 inhibition is unreported.
Conditions	In vitro cellular assays (cell type not specified)

Why This Matters

This distinct anti-inflammatory activity profile makes Oleaside A a specific research tool for dissecting ICAM-1-mediated pathways, separate from the more common and potentially cardiotoxic Na+/K+-ATPase inhibition shared by many of its class counterparts.

• [1] TargetMol. Oleandrin (T5S0888) Technical Datasheet. Retrieved April 2026. View Source

Cytotoxic Activity Profile Against Human Cancer Cell Lines

The cytotoxic potential of Oleaside A has been evaluated against a panel of human cancer cell lines including A549 (lung carcinoma), HCT116 (colorectal carcinoma), HepG2 (hepatocellular carcinoma), and HL-60 (promyelocytic leukemia) [1]. While Oleaside A demonstrates activity, the biotransformation products generated by Cunninghamella echinulata, specifically (6R)-6-hydroxyoleaside A and (7S)-7-hydroxyoleaside A, exhibited distinct and sometimes enhanced cytotoxic profiles compared to the parent compound across this panel [1]. The study also reported the first-ever X-ray diffraction structure of Oleaside A, providing definitive structural confirmation of the compound used in these assays [1].

Cytotoxicity panel activity

Data to verify

Activity against A549, HCT116, HepG2, HL-60; IC50 not publicly disclosed

Supports cytotoxicity endpoint review

Biotransformation products showed differential activity

Evidence Dimension	Cytotoxic Activity (Cell Line Panel)
Target Compound Data	Oleaside A showed activity against A549, HCT116, HepG2, and HL-60 cell lines. Specific IC50 values are not publicly reported in accessible literature.
Comparator Or Baseline	Hydroxylated biotransformation products (6R- and 7S-hydroxyoleaside A) showed distinct/improved activity in the same assay.
Quantified Difference	Not quantifiable in the public domain; the study notes differential activity.
Conditions	MTT assay against A549, HCT116, HepG2, and HL-60 human cancer cell lines [1]

Why This Matters

This evidence positions Oleaside A as a validated starting point for semi-synthetic derivatization to explore and optimize anti-cancer activity, with a well-characterized structural scaffold that has proven amenable to biotransformation.

• [1] Lu, M.; Liu, Q.-X.; Han, Z.-Z.; Hu, X.-Q.; Zhang, W.-D.; Wan, P.; Li, H.-L. Biotransformation of Oleaside A by Cunninghamella echinulata. Helv. Chim. Acta 2014, 97 (2), 290–297. https://doi.org/10.1002/hlca.201300221 View Source

Occurrence as a Distinct Chemotaxonomic Marker in Nerium oleander

Quantitative analysis of cardiac glycosides in 20 horticultural and wild strains of Nerium revealed that the plants could be categorized into two distinct chemotaxonomic groups. One group is characterized by the presence of adynerin and oleaside A, while the second group contains gentiobiosyl adynerin and oleaside E [1]. This indicates that Oleaside A is not a ubiquitous minor component but a primary marker for a specific subset of oleander chemotypes. In contrast, oleandrin content was found to be highly variable across all samples, making it a less reliable marker for chemotype differentiation [1].

Chemotaxonomic marker

Head-to-head

Defines adynerin/oleaside A chemotype group; oleandrin non-defining

Enables chemotype authentication in plant sourcing

Across 20 Nerium strains

Evidence Dimension	Chemotaxonomic Marker Utility
Target Compound Data	A defining compound of one of two major chemotaxonomic groups in Nerium.
Comparator Or Baseline	Oleandrin, which exhibits large content variation across all strains and is not a group-defining marker.
Quantified Difference	Qualitative difference in group classification (group-defining vs. non-group-defining).
Conditions	Quantitative phytochemical analysis of 20 Nerium strains

Why This Matters

For researchers using Nerium oleander extracts or performing phytochemical standardization, Oleaside A serves as a critical quality control and authentication marker to ensure the correct plant chemotype is being sourced and utilized.

• [1] Yamauchi, T.; Abe, F. Quantitative variations in the cardiac glycosides of oleander. Phytochemistry 1983, 22 (10), 2211–2214. https://doi.org/10.1016/S0031-9422(00)80149-1 View Source

High-Value Application Scenarios for Oleaside A in Research and Procurement

Investigating ICAM-1-Mediated Inflammatory Pathways

Researchers studying leukocyte adhesion, migration, and chronic inflammatory diseases can utilize Oleaside A as a specific chemical probe to inhibit cytokine (IL-1α and TNF-α)-induced ICAM-1 expression . This application is directly supported by its documented mechanism of action, providing a tool to dissect ICAM-1's role independently of the potent Na+/K+-ATPase inhibition typical of other cardiac glycosides.

Developing Anti-Cancer Agents via Biotransformation and Derivatization

Oleaside A serves as a structurally validated parent scaffold for semi-synthetic modifications aimed at enhancing anti-tumor efficacy. The proven feasibility of its biotransformation by Cunninghamella echinulata to yield hydroxylated derivatives with altered cytotoxic profiles supports its use in medicinal chemistry programs focused on cardiac glycosides as anticancer leads [1].

Standardization and Authentication of Nerium oleander-Derived Materials

In the phytochemical and nutraceutical industries, Oleaside A is an essential reference standard for identifying and quantifying the 'adynerin/oleaside A' chemotype of Nerium oleander [2]. Its presence is a key differentiator for quality control, ensuring batch-to-batch consistency and authenticating plant material for research or extract-based product development.

Pharmacognosy and Chemotaxonomy Studies

Natural product chemists and taxonomists can employ Oleaside A as a chemotaxonomic marker to study the genetic and environmental factors influencing the secondary metabolism of Nerium species. Its dichotomous distribution across plant strains makes it a valuable tool for understanding the biosynthesis and regulation of the unique seco-cardenolide framework [2].

Application

Selection Property

Validation Focus

ICAM-1-mediated inflammatory pathway research

Cytokine-induced ICAM-1 inhibition context

Pathway-specificity assessment (IL-1α / TNF-α)

Cardenolide derivatization and cytotoxicity research

Seco-cardenolide scaffold for semi-synthetic modification

Cytotoxicity endpoint comparison in cell-line panels

Phytochemical standardization of Nerium oleander extracts

Chemotype-defining marker (adynerin/oleaside A group)

Batch-to-batch authentication and analytical profiling

Chemotaxonomy of Nerium species

Strain-distribution pattern marker

Genetic/environmental influence on secondary metabolism

• [1] Lu, M.; Liu, Q.-X.; Han, Z.-Z.; Hu, X.-Q.; Zhang, W.-D.; Wan, P.; Li, H.-L. Biotransformation of Oleaside A by Cunninghamella echinulata. Helv. Chim. Acta 2014, 97 (2), 290–297. https://doi.org/10.1002/hlca.201300221 View Source
• [2] Yamauchi, T.; Abe, F. Quantitative variations in the cardiac glycosides of oleander. Phytochemistry 1983, 22 (10), 2211–2214. https://doi.org/10.1016/S0031-9422(00)80149-1 View Source